Welcome to BenchChem Online Store!
Français
List
Bench Chemicals
molecular formula C8H6BFO3 B151820 (5-Fluorobenzofuran-2-yl)boronic acid CAS No. 473416-33-0

(5-Fluorobenzofuran-2-yl)boronic acid

Cat. No. B151820
CAS RN: 473416-33-0
M. Wt: 179.94 g/mol
InChI Key: YGLIPSIVUHENTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08912188B2

Procedure details

To a solution of 5-fluorobenzofuran (10 g, 73.53 mmol) in dry tetrahydrofuran (250 mL) were added tetramethylethylenediamine (10.2 g, 87.93 mmol). The solution was kept below −60° C. under nitrogen, while BuLi (93.75 mmol, 2.5M solution in hexane) was added dropwise. It was warmed to −10° C. during 45 min and stirred at this temperature for another 30 min. The mixture was cooled again below −60° C. followed by dropwise addition of triisopropyl borate (41.4 g, 220.21 mmol). After warming to room temperature the mixture was quenched with hydrochloric acid (70 mL, 2N) and stirred for 1 h. The alkaline aqueous layer was brought to pH 5 and extracted with ethyl acetate (3×80 mL). All organic layers were combined, dried over sodium sulfate, and concentrated in vacuo to give 5-fluorobenzofuran-2-ylboronic acid (3.5 g, 26%) which was used for the next step without further purification.
Name
5-fluorobenzofuran
Quantity
10 g
Type
reactant
Reaction Step One
Name
tetramethylethylenediamine
Quantity
10.2 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
250 mL
Type
solvent
Reaction Step One
Name
BuLi
Quantity
93.75 mmol
Type
reactant
Reaction Step Two
Name
triisopropyl borate
Quantity
41.4 g
Type
reactant
Reaction Step Three
Name
5-fluorobenzofuran-2-ylboronic acid
Yield
26%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[CH:4][C:5]2[O:9][CH:8]=[CH:7][C:6]=2[CH:10]=1.CN(C)CCN(C)C.[Li]CCCC.[B:24](OC(C)C)([O:29]C(C)C)[O:25]C(C)C>O1CCCC1>[F:1][C:2]1[CH:3]=[CH:4][C:5]2[O:9][C:8]([B:24]([OH:29])[OH:25])=[CH:7][C:6]=2[CH:10]=1

Inputs

Step One
Name
5-fluorobenzofuran
Quantity
10 g
Type
reactant
Smiles
FC=1C=CC2=C(C=CO2)C1
Name
tetramethylethylenediamine
Quantity
10.2 g
Type
reactant
Smiles
CN(CCN(C)C)C
Name
tetrahydrofuran
Quantity
250 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
BuLi
Quantity
93.75 mmol
Type
reactant
Smiles
[Li]CCCC
Step Three
Name
triisopropyl borate
Quantity
41.4 g
Type
reactant
Smiles
B(OC(C)C)(OC(C)C)OC(C)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-10 °C
Stirring
Type
CUSTOM
Details
stirred at this temperature for another 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added dropwise
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled again below −60° C.
TEMPERATURE
Type
TEMPERATURE
Details
After warming to room temperature the mixture
CUSTOM
Type
CUSTOM
Details
was quenched with hydrochloric acid (70 mL, 2N)
STIRRING
Type
STIRRING
Details
stirred for 1 h
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (3×80 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 30 min
Name
5-fluorobenzofuran-2-ylboronic acid
Type
product
Smiles
FC=1C=CC2=C(C=C(O2)B(O)O)C1
Measurements
Type Value Analysis
AMOUNT: MASS 3.5 g
YIELD: PERCENTYIELD 26%
YIELD: CALCULATEDPERCENTYIELD 26.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.